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Compound of Interest

Compound Name: Dimethyl 2,2'-thiobisacetate

Cat. No.: B108632

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Dimethyl 2,2'-
thiobisacetate, a versatile organosulfur compound with potential applications in various
scientific and industrial fields, including pharmaceutical development. This document details its
chemical and physical properties, commercial suppliers, synthesis protocols, and potential
biological activities, offering a valuable resource for researchers and developers.

Core Chemical and Physical Properties

Dimethyl 2,2'-thiobisacetate, also known as dimethyl thiodiglycolate, is a diester with the

molecular formula C6H1004S. It is a colorless to pale yellow liquid with a distinct odor.[1][2]
The presence of a central sulfur atom and two ester functionalities imparts unique reactivity,
making it a subject of interest for chemical synthesis and potential biological applications.[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of Dimethyl 2,2'-
thiobisacetate, compiled from various commercial and database sources.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b108632?utm_src=pdf-interest
https://www.benchchem.com/product/b108632?utm_src=pdf-body
https://www.benchchem.com/product/b108632?utm_src=pdf-body
https://www.benchchem.com/product/b108632?utm_src=pdf-body
https://www.moltuslab.com/dimethyl-2-2-thiobisacetate.htm
https://www.chembk.com/en/chem/dimethyl%202,2'-thiobisacetate
https://www.moltuslab.com/dimethyl-2-2-thiobisacetate.htm
https://www.benchchem.com/product/b108632?utm_src=pdf-body
https://www.benchchem.com/product/b108632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 16002-29-2 [1103114]
Molecular Formula C6H1004S [1][5]
Molecular Weight 178.21 g/mol [31[5]
Appearance Colorless to pale yellow liquid [1112]
Boiling Point 224.5°C at 760 mmHg; 130°C e
at 15 Torr

Density ~1.199 g/cm3 [1]
Refractive Index ~1.469 [1]
Flash Point 95°C [1]
Solubility Soluble in organic solvents [2]

Commercial Availability

Dimethyl 2,2'-thiobisacetate is available from a range of commercial chemical suppliers. The
purity levels and available quantities may vary between suppliers. Researchers should request
a certificate of analysis to confirm the specifications of the product.

Major Commercial Suppliers
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Country of Origin (if

Supplier Noted Purity/Grade .
specified)
Moltus Research Laboratories Not specified India[1]
LookChem Varies by listing China[4]
ChemBK Not specified Not specified[2]
Key Organics >97% Not specified[4]
CymitQuimica Not specified Not specified
Amitychem Industrial Grade/98.50% China
XIAMEN EQUATION _ .
CHEMICAL CO..LTD Industrial Grade China
Alfa Aesar Not specified Not specified
TCI Chemicals Not specified Not specified
Sigma-Aldrich Not specified Not specified

Synthesis and Experimental Protocols

While several methods for the synthesis of thiodiglycolates exist, a common approach involves

the reaction of a thioglycolate precursor with a haloacetate. The following protocol is adapted

from established synthetic methodologies for related compounds.

Experimental Protocol: Synthesis of Dimethyl 2,2'-

thiobisacetate

This protocol describes a two-step process for the synthesis of Dimethyl 2,2'-thiobisacetate,

starting from chloroacetic acid and sodium sulfide.

Step 1: Synthesis of Thiodiglycolic Acid

¢ |n a well-ventilated fume hood, dissolve sodium sulfide in water.
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Slowly add a solution of chloroacetic acid to the sodium sulfide solution while maintaining the
temperature below a specified limit with an ice bath.

After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours.

Acidify the reaction mixture with a suitable acid (e.g., hydrochloric acid) to precipitate the
thiodiglycolic acid.

Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Step 2: Esterification of Thiodiglycolic Acid

Suspend the dried thiodiglycolic acid in an excess of methanol.
Add a catalytic amount of a strong acid (e.g., sulfuric acid).

Heat the mixture to reflux for several hours, monitoring the reaction progress by a suitable
analytical technique (e.g., TLC or GC).

After completion, cool the reaction mixture and remove the excess methanol under reduced
pressure.

Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated
sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude Dimethyl 2,2'-thiobisacetate.

Purify the crude product by vacuum distillation.

Experimental Workflow: Synthesis and Purification
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Caption: A simplified workflow for the synthesis and purification of Dimethyl 2,2'-
thiobisacetate.

Potential Biological Activity and Applications

While direct studies on the biological activity of Dimethyl 2,2'-thiobisacetate are limited, the
activities of its parent compound, thiodiglycolic acid, and related dialkyl thiodiacetates provide
insights into its potential applications in drug discovery and development.

Inhibition of Tyrosine Kinases

One report suggests that Dimethyl 2,2'-thiodiacetate can act as a chemical crosslinking agent
that reacts with the thiol group of proteins and peptides. It has been proposed that it binds to
nitrogen atoms in the amino acid tyrosine, forming an alkylthio-tyrosine complex that inhibits
the activity of tyrosine kinase enzymes.[6] This inhibition could lead to a reduction in the
synthesis of proteins containing tyrosine residues.[6] Tyrosine kinases are critical components
of many signaling pathways that regulate cell growth, proliferation, and differentiation, and their
dysregulation is implicated in various diseases, including cancer.

Hypothetical Signaling Pathway: Tyrosine Kinase
Inhibition
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Caption: A hypothetical signaling pathway illustrating the potential inhibitory effect of Dimethyl
2,2'-thiobisacetate on tyrosine kinase activity.

Effects on Fatty Acid Metabolism

Studies on thioglycolate-elicited macrophages have shown alterations in the incorporation and
oxidation of fatty acids.[7] Specifically, thioglycolate treatment led to a reduction in the
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incorporation of linoleic, palmitic, and arachidonic acids, while increasing the oxidation of
arachidonic acid.[7] These findings suggest that compounds like Dimethyl 2,2'-thiobisacetate
could potentially modulate lipid metabolism in immune cells, an area of significant interest in
the study of inflammation and metabolic diseases.

Safety Information

Dimethyl 2,2'-thiobisacetate should be handled with care in a laboratory setting. Based on
available safety data for this and similar compounds, it is considered harmful if swallowed and
may cause skin and eye irritation. It is recommended to wear appropriate personal protective
equipment, including gloves and safety glasses, and to work in a well-ventilated area.[3] For
detailed safety information, always refer to the Material Safety Data Sheet (MSDS) provided by
the supplier.

Conclusion

Dimethyl 2,2'-thiobisacetate is a commercially available organosulfur compound with
potential applications in chemical synthesis and as a modulator of biological pathways. Its
synthesis from readily available starting materials is feasible, and its potential to inhibit tyrosine
kinases and influence fatty acid metabolism warrants further investigation by researchers in
drug discovery and development. This guide provides a foundational resource for scientists
interested in exploring the properties and applications of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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